thiamine hydrochloride phosphate
thiamine hydrochloride phosphate
Brand Name:
Vulcanchem
CAS No.:
16028-14-1
VCID:
VC0097267
InChI:
InChI=1S/C12H17N4O4PS.2ClH/c1-8-11(3-4-20-21(17,18)19)22-7-16(8)6-10-5-14-9(2)15-12(10)13;;/h5,7H,3-4,6H2,1-2H3,(H3-,13,14,15,17,18,19);2*1H
SMILES:
CC1=C(SC=[N+]1CC2=CN=C(N=C2N)C)CCOP(=O)(O)O.Cl.[Cl-]
Molecular Formula:
C12H19Cl2N4O4PS
Molecular Weight:
417.2 g/mol
thiamine hydrochloride phosphate
CAS No.: 16028-14-1
Impurities
VCID: VC0097267
Molecular Formula: C12H19Cl2N4O4PS
Molecular Weight: 417.2 g/mol
| CAS No. | 16028-14-1 |
|---|---|
| Product Name | thiamine hydrochloride phosphate |
| Molecular Formula | C12H19Cl2N4O4PS |
| Molecular Weight | 417.2 g/mol |
| IUPAC Name | 2-[3-[(4-amino-2-methylpyrimidin-5-yl)methyl]-4-methyl-1,3-thiazol-3-ium-5-yl]ethyl dihydrogen phosphate;chloride;hydrochloride |
| Standard InChI | InChI=1S/C12H17N4O4PS.2ClH/c1-8-11(3-4-20-21(17,18)19)22-7-16(8)6-10-5-14-9(2)15-12(10)13;;/h5,7H,3-4,6H2,1-2H3,(H3-,13,14,15,17,18,19);2*1H |
| Standard InChIKey | FRSZYKKDWVPUFP-UHFFFAOYSA-N |
| SMILES | CC1=C(SC=[N+]1CC2=CN=C(N=C2N)C)CCOP(=O)(O)O.Cl.[Cl-] |
| Canonical SMILES | CC1=C(SC=[N+]1CC2=CN=C(N=C2N)C)CCOP(=O)(O)O.Cl.[Cl-] |
| Synonyms | thiamine hydrochloride phosphate |
| PubChem Compound | 21116079 |
| Last Modified | Nov 11 2021 |
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